Cas no 1492720-90-7 (2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol)

• Product Name: 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol
• CAS No: 1492720-90-7
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5209790
• PubChem ID: 64122337
• Update Time: 2025-05-24

2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[[(2-hydroxy-2-methylpropyl)amino]methyl]-4-methyl-
• 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol

• Inchi： 1S/C12H19NO2/c1-9-4-5-11(14)10(6-9)7-13-8-12(2,3)15/h4-6,13-15H,7-8H2,1-3H3
• InChI Key： VPZDPDQDCDMTES-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1CNCC(O)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol

2-{(2-Hydroxy-2-Methylpropyl)Aminomethyl}-4-Methylphenol: A Comprehensive Overview

The compound with CAS No. 1492720-90-7, commonly referred to as 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol, is a fascinating organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a phenolic group with an amino alcohol moiety, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol in drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in nanoparticle formulations, where its hydroxyl and amino groups play a crucial role in maintaining the structural integrity of the particles. This property is particularly valuable in the development of targeted drug delivery systems, which aim to enhance therapeutic efficacy while minimizing side effects.

In addition to its pharmaceutical applications, CAS No. 1492720-90-7 has shown promise in the synthesis of advanced materials. Its ability to form hydrogen bonds due to the presence of hydroxyl and amino groups makes it an ideal candidate for creating supramolecular assemblies. These assemblies have potential applications in sensors, catalysis, and even energy storage devices, such as supercapacitors and batteries.

The synthesis of 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol involves a multi-step process that typically begins with the preparation of the phenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of its production. These methods often utilize transition metal catalysts or enzymatic systems, which not only improve yield but also enhance the selectivity of the reaction.

From a structural perspective, CAS No. 1492720-90-7 exhibits interesting physicochemical properties. Its molecular weight is approximately 183 g/mol, and it exists as a white crystalline solid under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is essential.

One of the most intriguing aspects of 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol is its ability to undergo various functional group transformations. For instance, its phenolic group can be easily alkylated or acetylated, enabling the creation of derivatives with diverse functionalities. Similarly, the amino alcohol moiety can be modified to introduce additional functional groups, further expanding its utility in chemical synthesis.

Recent research has also focused on the biological activity of CAS No. 1492720-90-7. In vitro studies have demonstrated that it exhibits moderate antioxidant activity, which could be attributed to its phenolic group. This property makes it a potential candidate for use in cosmetics or nutraceuticals, where antioxidants are highly sought after for their ability to combat oxidative stress and protect against cellular damage.

In conclusion, CAS No. 1492720-90-7, or 2-{(2-hydroxy-2-methylpropyl)aminomethyl}-4-methylphenol, is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry and materials science.